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Compound of Interest

Compound Name: 3-Amino-4-fluorobenzamide

Cat. No.: B1284707 Get Quote

A Technical Guide to 3-Amino-4-
fluorobenzamide
CAS Number: 943743-25-7

This technical guide provides a comprehensive overview of 3-Amino-4-fluorobenzamide, a

key fluorinated building block for researchers, scientists, and professionals in drug

development. The document details its chemical and physical properties, spectroscopic data, a

detailed synthesis protocol, and its applications in medicinal chemistry.

Chemical and Physical Properties
3-Amino-4-fluorobenzamide is a solid organic compound.[1] Its core structure consists of a

benzamide ring substituted with both an amino group and a fluorine atom, making it a valuable

intermediate in the synthesis of more complex molecules. The strategic placement of the

fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties

of derivative compounds.
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Property Value Source

CAS Number 943743-25-7 [1][2][3]

Molecular Formula C₇H₇FN₂O [1][2]

Molecular Weight 154.14 g/mol [1][2]

Appearance Solid [1]

InChI Key
YTQWZYHHAPTFQH-

UHFFFAOYSA-N
[1]

SMILES String NC(=O)c1ccc(F)c(N)c1 [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the structure and purity of 3-Amino-4-
fluorobenzamide. The following data has been reported for its characterization.

Spectroscopy Data

¹H NMR (400 MHz, DMSO-d₆)
δ 5.24 (brs, 2H), 6.97 (m, 2H), 7.13 (brs, 1H),

7.26 (d, J = 7.8 Hz, 1H), 7.74 (brs, 1H)[2]

Synthesis of 3-Amino-4-fluorobenzamide
The compound can be synthesized from its corresponding carboxylic acid, 3-amino-4-

fluorobenzoic acid. The following protocol details a common laboratory-scale synthesis.

Experimental Protocol: Synthesis from 3-Amino-4-fluorobenzoic Acid[2]

Reactants and Reagents:

3-amino-4-fluorobenzoic acid (1.0 g, 6.4 mmol)

Dimethylformamide (DMF) (5.0 mL)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCl) (1.2 g, 7.7 mmol)
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Ammonium chloride (NH₄Cl) (1.4 g, 26.9 mmol)

Hydroxybenzotriazole (HOBt) (1.1 g, 8.3 mmol)

Ice-cold water

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

A solution of 3-amino-4-fluorobenzoic acid (1.0 g, 6.4 mmol) in dimethylformamide (5.0

mL) is prepared.

The solution is cooled to 0 °C.

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (1.2 g, 7.7 mmol),

ammonium chloride (1.4 g, 26.9 mmol), and hydroxybenzotriazole (1.1 g, 8.3 mmol) are

added to the cooled solution.[2]

The resulting mixture is stirred at room temperature for 12 hours.[2]

Upon completion of the reaction, ice-cold water is added to the reaction mixture.

The aqueous layer is extracted with ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate and concentrated

under reduced pressure.

The resulting product is an orange-red solid with a reported yield of 61%.[2]
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Reagents & Conditions

reactant

reagent

product

condition

3-Amino-4-fluorobenzoic Acid

3-Amino-4-fluorobenzamide

EDC.HCl

HOBt

NH₄Cl

DMF

0 °C to RT, 12 h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Amino-4-fluorobenzamide CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284707#3-amino-4-fluorobenzamide-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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